Cas no 2248314-95-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate
• CAS No: 2248314-95-4
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 6386832
• PubChem ID: 165719677
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6517581
• 2248314-95-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate

• Inchi： 1S/C19H14N2O4/c1-2-20-11-15(12-7-5-6-10-16(12)20)19(24)25-21-17(22)13-8-3-4-9-14(13)18(21)23/h3-11H,2H2,1H3
• InChI Key： QXTNQKJIEXWGKO-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(CC)C2C=CC=CC=21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.09535693g/mol
• Monoisotopic Mass: 334.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate (CAS No. 2248314-95-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate (CAS No. 2248314-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique isoindole and indole moieties, is often explored for its potential applications in drug development and advanced material synthesis. Its molecular structure combines a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group with a 1-ethyl-1H-indole-3-carboxylate unit, making it a versatile intermediate in organic chemistry.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its potential as a pharmacophore in medicinal chemistry, where it could contribute to the development of novel therapeutics. The compound's CAS No. 2248314-95-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key trends driving interest in this compound is the growing focus on sustainable chemistry and green synthesis. Scientists are investigating eco-friendly methods to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate, aligning with global efforts to reduce environmental impact. Additionally, its potential applications in optoelectronic materials and polymers have made it a subject of interdisciplinary research.

The compound's molecular weight and solubility properties are critical factors in its utility. For instance, its moderate polarity allows it to be used in various organic solvents, facilitating its incorporation into complex synthetic pathways. Researchers often highlight its stability under standard laboratory conditions, which enhances its practicality in industrial and academic settings.

Another area of exploration is the compound's potential role in catalysis and ligand design. Its structural features, including the 1H-isoindol-2-yl and 1H-indole-3-carboxylate groups, make it a candidate for designing metal-organic frameworks (MOFs) and other advanced materials. This aligns with the broader interest in functional materials for energy storage and conversion.

Frequently asked questions about CAS No. 2248314-95-4 include inquiries about its synthesis methods, safety data, and commercial availability. While detailed protocols for its preparation are often proprietary, published literature suggests routes involving condensation reactions and esterification. Its spectroscopic data (e.g., NMR, IR) is also a common topic of discussion among chemists.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-1H-indole-3-carboxylate represents a promising compound with diverse applications. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific research. As interest in heterocyclic scaffolds grows, this compound is likely to remain a focal point for innovation.